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Compound of Interest

Compound Name:
2-Methoxynaphthalene-1-

sulfinamide

Cat. No.: B2504367 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) or disposal protocol for 2-
Methoxynaphthalene-1-sulfinamide was found. The following guidelines are based on the

properties of the structurally related compound, 2-Methoxynaphthalene, and general principles

of laboratory chemical waste management. It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department for specific guidance and to perform a risk

assessment before handling or disposing of this compound.

This document provides procedural guidance for researchers, scientists, and drug development

professionals on the safe handling and disposal of 2-Methoxynaphthalene-1-sulfinamide.

Given the absence of specific data, a conservative approach is essential.

Hazard Assessment of the Related Compound: 2-
Methoxynaphthalene
To ensure safety, it is prudent to assume that 2-Methoxynaphthalene-1-sulfinamide may

share hazards with its parent compound, 2-Methoxynaphthalene. Key hazards associated with

2-Methoxynaphthalene include:

Health Hazards: May cause eye and skin irritation.[1] Ingestion and inhalation may lead to

irritation of the digestive and respiratory tracts.[1] Accidental ingestion may be harmful.[2]

Environmental Hazards: Very toxic to aquatic organisms, with potential for long-term adverse

effects in the aquatic environment.[2]
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Chemical Hazards: It is a combustible solid and is incompatible with strong oxidizing agents.

[3][4] Thermal decomposition can release irritating gases and vapors, such as carbon

monoxide and carbon dioxide.[4]

Quantitative Data for 2-Methoxynaphthalene
The following table summarizes key quantitative data for the related compound, 2-

Methoxynaphthalene. This information is provided for reference and should be used with

caution as the properties of 2-Methoxynaphthalene-1-sulfinamide may differ.

Property Value Source

Molecular Formula C₁₁H₁₀O [3]

Molecular Weight 158.20 g/mol [5]

Melting Point 70-73 °C [3][5]

Boiling Point 274 °C [3][5]

Density 1.064 g/mL at 25 °C [3][5]

Solubility

Insoluble in water.[6] Soluble in

benzene, carbon disulfide, and

diethyl ether.[5]

[5][6]

Acute Toxicity (Oral, Rat LD50) >5 g/kg [1]

Acute Toxicity (Skin, Rabbit

LD50)
>5 g/kg [1]

Standard Operating Procedure for Disposal
This protocol outlines the essential steps for the safe disposal of small quantities of 2-
Methoxynaphthalene-1-sulfinamide waste generated in a laboratory setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, closed-toe shoes, and safety glasses or

goggles.
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Use chemically resistant gloves (e.g., nitrile).

If there is a risk of generating dust, work in a fume hood and consider respiratory protection

(e.g., N95 respirator).[5]

2. Waste Segregation and Collection:

Do not dispose of this chemical down the drain or in regular trash.[7][8]

Designate a specific, properly labeled hazardous waste container for 2-
Methoxynaphthalene-1-sulfinamide and any materials contaminated with it.[9]

The container must be in good condition, compatible with the chemical, and have a secure,

leak-proof lid.[9][10]

Store solid and liquid waste separately.[8]

Avoid mixing with other incompatible wastes, particularly strong oxidizing agents.[4][10]

3. Labeling of Waste Containers:

Clearly label the waste container with the words "Hazardous Waste."[9]

Include the full chemical name: "2-Methoxynaphthalene-1-sulfinamide." Avoid

abbreviations.[9]

Indicate the approximate quantity of waste.

Note the date when waste was first added to the container.[11]

4. Storage of Chemical Waste:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.[12]

The storage area should be away from regular lab activity, heat sources, and direct sunlight.

[7][8]
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Ensure the storage area has secondary containment to control any potential spills.[9]

5. Spill Management:

In case of a minor spill, remove all ignition sources.[2]

For a dry spill, carefully sweep up the material, avoiding dust generation, and place it in the

designated hazardous waste container.[2]

For a wet spill, absorb the material with an inert absorbent and place it in the waste

container.

Wash the spill area with soap and water.[1]

All materials used for cleanup must also be disposed of as hazardous waste.[13]

For major spills, evacuate the area and contact your institution's EHS department

immediately.[2]

6. Final Disposal:

Contact your institution's EHS department to schedule a pickup for the hazardous waste.[9]

Do not attempt to treat or dispose of the chemical waste yourself. Offer surplus and non-

recyclable solutions to a licensed disposal company.

Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of laboratory

chemical waste.
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Caption: General workflow for laboratory chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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